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Compound of Interest

Compound Name: BDP TR carboxylic acid

Cat. No.: B606007

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
BDP TR carboxylic acid. A comprehensive, official Safety Data Sheet (SDS) for this
compound was not found in a search of publicly available resources. Therefore, the following
guidelines are based on information from product suppliers and general principles of laboratory
safety for handling fluorescent dyes and chemicals with unknown toxicological properties. All
users should exercise caution and adhere to their institution's established safety protocols. This
product is intended for research use only and has not been approved for human or veterinary
use.

Introduction

BDP TR carboxylic acid is a fluorescent dye belonging to the borondipyrromethene (BODIPY)
class. It is characterized by its bright fluorescence in the red-orange region of the spectrum,
making it a valuable tool in various biological imaging and labeling applications.[1] This guide
provides essential information on its physical and chemical properties, safe handling
procedures, and emergency response.

Physical and Chemical Properties

Proper identification and understanding of the physical and chemical properties of a substance
are crucial for its safe handling. The key properties of BDP TR carboxylic acid are
summarized in the table below.
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Property

Value

Source(s)

Chemical Name

2-(4-(5,5-difluoro-7-(thiophen-
2-yl)-5H-5A*,6A%-dipyrrolo[1,2-
c:2',1'-f][2][3][4]diazaborinin-3-

yl)phenoxy)acetic acid

[5]

CAS Number 150152-64-0 [2][3]
Molecular Formula C21H15BF2N203S [1112][3][6]
Molecular Weight 424.23 g/mol [21[3][6]
Appearance Dark colored solid [2]
Good in Dimethylformamide
Solubility (DMF) and Dimethyl sulfoxide [1112]
(DMSO0)
>95% (typical, as per
Purity ) (typ P [5]
suppliers)
Excitation Max (Aex) 589 nm [2]
Emission Max (Aem) 616 nm [2]

Hazard Identification and Toxicology

As of the date of this document, specific toxicological data for BDP TR carboxylic acid is not
publicly available. In the absence of such data, it is prudent to treat this compound as
potentially hazardous upon ingestion, inhalation, or skin contact. The following table outlines
the presumed, though unverified, toxicological profile and recommends treating it with the
caution required for a substance of unknown toxicity.
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Hazard Category

Description

Recommendations

Acute Toxicity

No data available. Assume

hazardous.

Avoid ingestion, inhalation of
dust, and direct contact with

skin and eyes.

Skin Corrosion/Irritation

No data available. May cause

irritation.

Wear appropriate protective

gloves and clothing.

Eye Damage/Irritation

No data available. May cause

serious eye irritation.

Wear safety glasses or

goggles.

Respiratory/Skin Sensitization

No data available.

Avoid breathing dust.

Carcinogenicity/Mutagenicity

No data available.

Handle with caution,

minimizing exposure.

Exposure Controls and Personal Protection

Given the unknown toxicological profile, stringent adherence to standard laboratory safety
practices is mandatory. The following table provides recommendations for personal protective
equipment (PPE) and engineering controls.

Control Measure Specification

Handle in a well-ventilated area. A chemical
Engineering Controls fume hood is recommended for handling the

solid powder and preparing stock solutions.

Eye/Face Protection Chemical safety glasses or goggles.

- Hand Protection: Nitrile or other chemically
Skin Protection resistant gloves. Inspect gloves before use.-

Body Protection: Laboratory coat.

Not required for handling small quantities in a
Respiratory Protection well-ventilated area. If dust is generated, use a

NIOSH-approved respirator.

) Wash hands thoroughly after handling. Do not
General Hygiene ) i
eat, drink, or smoke in the laboratory.
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Experimental Protocols: Best Practices for Safe
Handling

The following protocols outline the recommended procedures for the safe handling and use of
BDP TR carboxylic acid in a laboratory setting.

Receiving and Storage

» Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage.

o Storage: Store the compound in its original container in a cool, dark, and dry place. The
recommended long-term storage temperature is -20°C.[2][5] The material should be
protected from light and moisture.[1][2] Desiccation is recommended.[1][2] For short-term
storage (days to weeks), 0-4°C is acceptable.[5] The compound is stable for up to three
weeks at room temperature during transportation.[1][2]

Preparation of Stock Solutions

» Before opening the vial, allow it to equilibrate to room temperature to prevent condensation
of moisture, which can degrade the product.

e Handle the solid powder in a chemical fume hood to avoid inhalation of dust.
e Use anhydrous solvents such as DMF or DMSO to prepare stock solutions.
o Cap the vial tightly after use and store stock solutions at -20°C, protected from light.

Disposal

» Dispose of waste material in accordance with local, state, and federal regulations. Consult
your institution's environmental health and safety office for specific guidance on chemical
waste disposal.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the recommended workflow for handling BDP TR carboxylic
acid and a decision-making process for accidental exposure.
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Figure 1: General Laboratory Workflow for BDP TR Carboxylic Acid

Click to download full resolution via product page

Caption: General Laboratory Workflow for BDP TR Carboxylic Acid
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Figure 2: Accidental Exposure Decision Tree
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Caption: Accidental Exposure Decision Tree

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BDP TR Carboxylic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606007#bdp-tr-carboxylic-acid-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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